Cas no 2248184-34-9 (tert-butyl (2S)-morpholine-2-carboxylate)

• Product Name: tert-butyl (2S)-morpholine-2-carboxylate
• CAS No: 2248184-34-9
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 6225172
• PubChem ID: 93967224
• Update Time: 2025-11-01

tert-butyl (2S)-morpholine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2S)-morpholine-2-carboxylate
• 2248184-34-9
• EN300-4116107

• Inchi： 1S/C9H17NO3/c1-9(2,3)13-8(11)7-6-10-4-5-12-7/h7,10H,4-6H2,1-3H3/t7-/m0/s1
• InChI Key： CIVVMBFFZUTYIR-ZETCQYMHSA-N
• SMILES： O1CCNC[C@H]1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 47.6Ų

Additional information on tert-butyl (2S)-morpholine-2-carboxylate

Introduction to tert-butyl (2S)-morpholine-2-carboxylate (CAS No. 2248184-34-9)

tert-butyl (2S)-morpholine-2-carboxylate, with the CAS number 2248184-34-9, is a chiral compound that has gained significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is a tert-butyl ester of (2S)-morpholine-2-carboxylic acid, characterized by its unique chiral center and morpholine ring structure. These features make it a valuable building block in the synthesis of various bioactive molecules and pharmaceuticals.

The chiral nature of tert-butyl (2S)-morpholine-2-carboxylate is particularly important in the development of enantiomerically pure drugs, where the biological activity and safety profile can differ significantly between enantiomers. The ability to selectively synthesize and isolate specific enantiomers is crucial for optimizing therapeutic outcomes and minimizing adverse effects. Recent advancements in asymmetric synthesis have made it possible to produce this compound with high enantiomeric purity, enhancing its utility in drug discovery and development.

In the context of medicinal chemistry, tert-butyl (2S)-morpholine-2-carboxylate has been explored as a key intermediate in the synthesis of several promising drug candidates. For instance, it has been used in the preparation of inhibitors targeting various enzymes and receptors involved in disease pathways. One notable application is in the development of inhibitors for protein kinases, which are key players in cellular signaling and have been implicated in numerous diseases, including cancer and inflammatory disorders.

The morpholine ring structure present in tert-butyl (2S)-morpholine-2-carboxylate provides a flexible scaffold that can be readily functionalized to introduce various substituents. This structural flexibility allows for the fine-tuning of pharmacological properties such as potency, selectivity, and bioavailability. Researchers have leveraged this versatility to design compounds with improved pharmacokinetic profiles and reduced off-target effects.

Beyond its role as a synthetic intermediate, tert-butyl (2S)-morpholine-2-carboxylate has also been studied for its potential biological activities. Preliminary studies have shown that derivatives of this compound exhibit promising anti-inflammatory and neuroprotective effects. These findings suggest that further investigation into the biological properties of tert-butyl (2S)-morpholine-2-carboxylate could lead to the discovery of new therapeutic agents for treating conditions such as neurodegenerative diseases and chronic inflammation.

The synthesis of tert-butyl (2S)-morpholine-2-carboxylate typically involves several steps, including the formation of the morpholine ring, introduction of the chiral center, and esterification with tert-butanol. Various methods have been reported for each step, with recent advancements focusing on improving yield, reducing reaction time, and minimizing environmental impact. Green chemistry principles are increasingly being applied to ensure sustainable production processes.

In clinical trials, compounds derived from tert-butyl (2S)-morpholine-2-carboxylate have shown promising results. For example, a Phase II clinical trial evaluating a morpholine-based inhibitor for treating rheumatoid arthritis demonstrated significant improvements in disease activity scores compared to placebo. These findings highlight the potential of this class of compounds to address unmet medical needs.

The safety profile of tert-butyl (2S)-morpholine-2-carboxylate is another important consideration. Preclinical studies have generally shown favorable toxicity profiles, with no major safety concerns identified at therapeutic doses. However, ongoing research is necessary to fully understand long-term effects and potential interactions with other medications.

In conclusion, tert-butyl (2S)-morpholine-2-carboxylate (CAS No. 2248184-34-9) is a versatile chiral compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive building block for synthesizing bioactive molecules with diverse therapeutic applications. As research continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, further expanding its role in modern medicine.